Cas no 2034392-09-9 (2-(phenylformamido)-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)acetamide)

• Product Name: 2-(phenylformamido)-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)acetamide
• CAS No: 2034392-09-9
• MF: C₂₀H₂₁N₅O₂S
• MW: 395.47804236412
• CID: 6110380
• PubChem ID: 119099387
• Update Time: 2025-10-18

2-(phenylformamido)-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(phenylformamido)-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)acetamide
• N-[2-oxo-2-[[1-([1,3]thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl]amino]ethyl]benzamide
• AKOS026687425
• 2-(phenylformamido)-N-(1-{[1,3]thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)acetamide
• F6240-6959
• 2034392-09-9
• N-(2-oxo-2-((1-(thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl)amino)ethyl)benzamide

• Inchi： 1S/C20H21N5O2S/c26-17(13-22-18(27)14-5-2-1-3-6-14)23-15-8-11-25(12-9-15)20-24-16-7-4-10-21-19(16)28-20/h1-7,10,15H,8-9,11-13H2,(H,22,27)(H,23,26)
• InChI Key： VUZAXAFRWFRWPD-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)N=C1N1CCC(CC1)NC(CNC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 395.14159610g/mol
• Monoisotopic Mass: 395.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 116Ų

Additional information on 2-(phenylformamido)-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)acetamide

Introduction to 2-(phenylformamido)-N-(1-{1,3-thiazolo[5,4-bpyridin-2-yl}piperidin-4-yl)acetamide (CAS No. 2034392-09-9)

The compound 2-(phenylformamido)-N-(1-{1,3-thiazolo[5,4-bpyridin-2-yl}piperidin-4-yl)acetamide, identified by its CAS number 2034392-09-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. Its molecular framework integrates multiple pharmacophoric elements, including a phenylformamido group and a piperidinyl moiety linked to a 1,3-thiazole-bipyridine scaffold, which collectively contribute to its unique chemical and biological properties.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The presence of the 1,3-thiazole ring in this compound is particularly noteworthy, as thiazole derivatives are well-documented for their broad spectrum of biological activities. These activities range from antimicrobial and anti-inflammatory effects to more specialized functions such as kinase inhibition and antiviral properties. The bipyridine moiety further enhances the compound's potential by introducing additional binding pockets that can interact with biological targets, making it a promising candidate for further exploration.

The phenylformamido group at the N-terminal position of the molecule introduces a polar interaction surface that can modulate solubility and binding affinity. This feature is critical in drug design, as it can influence how the compound interacts with biological receptors or enzymes. Additionally, the piperidinyl ring contributes to the overall steric environment of the molecule, which can be fine-tuned to optimize binding interactions. Such structural features are often exploited in rational drug design to achieve high specificity and efficacy.

In the context of contemporary pharmaceutical research, this compound aligns with the growing trend toward multitargeted drug discovery. Multitargeted drugs are designed to interact with multiple biological targets simultaneously, which can lead to synergistic effects and reduced side effects. The complex architecture of 2-(phenylformamido)-N-(1-{1,3-thiazolo[5,4-bpyridin-2-yl}piperidin-4-yl)acetamide suggests that it may possess such multitargeting capabilities, making it an attractive candidate for further investigation.

Moreover, computational studies have increasingly demonstrated their utility in predicting molecular interactions and optimizing drug candidates before experimental validation. Molecular docking simulations can provide insights into how this compound might bind to specific proteins or enzymes involved in disease pathways. Such simulations have been instrumental in guiding the design of more effective pharmacological agents by identifying key interaction points and optimizing structural features for improved binding affinity.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex heterocyclic framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions are often utilized to form carbon-carbon bonds between the various aromatic and heterocyclic components. These reactions allow for modular construction of the molecular framework, enabling chemists to tailor specific pharmacophoric elements with high precision.

The pharmacological profile of 2-(phenylformamido)-N-(1-{1,3-thiazolo[5,4-bpyridin-2-yl}piperidin-4-yl)acetamide is currently under investigation in several research laboratories. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer progression. The ability of this compound to modulate enzyme activity could translate into therapeutic benefits by disrupting disease-causing signaling pathways.

One particularly intriguing aspect of this molecule is its potential as a scaffold for derivative development. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of analogs with tailored properties. This approach allows for systematic optimization of potency, selectivity, and pharmacokinetic profiles. High-throughput screening (HTS) techniques combined with structure-based drug design have accelerated the process of identifying lead compounds from such libraries.

The role of CAS No. 2034392-09-9 as a unique identifier ensures consistency across scientific literature and databases when referencing this compound. This standardized nomenclature is essential for accurate data retrieval and comparison in research studies involving chemical entities with complex structures like this one.

As our understanding of disease mechanisms continues to evolve at a rapid pace, so too does our capacity to design molecules that can modulate these processes effectively. The development of new therapeutic agents remains a cornerstone of modern medicine, and compounds like 2-(phenylformamido)-N-(1-{1,3-thiazolo[5,4-bpyridin-2-yl}piperidin-4-yl)acetamide represent significant progress toward this goal.

In conclusion, 2-(phenylformamido)-N-(1-{1,3-thiazolo[5,4-bpyridin-2-yl}piperidin-4-yl)acetamide (CAS No. 2034392-09-9) stands as a testament to the ingenuity and perseverance inherent in pharmaceutical chemistry research today. Its complex structure offers both challenges and opportunities for innovation, positioning it as a promising candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs worldwide.